Cas no 2171417-20-0 (2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid)
2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid
- EN300-1496997
- 2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid
- 2171417-20-0
-
- Inchi: 1S/C27H32N2O5/c1-2-8-24(26(32)29-14-7-9-18(16-29)15-25(30)31)28-27(33)34-17-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,18,23-24H,2,7-9,14-17H2,1H3,(H,28,33)(H,30,31)/t18?,24-/m1/s1
- InChI Key: IFSKQFURAIQVSY-VCUSLETLSA-N
- SMILES: O=C([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CC(=O)O)C1
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 95.9Ų
2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1496997-0.05g |
2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171417-20-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1496997-0.1g |
2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171417-20-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1496997-0.25g |
2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171417-20-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1496997-0.5g |
2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171417-20-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1496997-1.0g |
2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171417-20-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1496997-2.5g |
2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171417-20-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1496997-5.0g |
2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171417-20-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1496997-10.0g |
2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171417-20-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1496997-50mg |
2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171417-20-0 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1496997-100mg |
2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171417-20-0 | 100mg |
$2963.0 | 2023-09-28 |
2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid
Introduction to 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic Acid (CAS No. 2171417-20-0)
2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid, identified by its CAS number CAS No. 2171417-20-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. Its unique structural features, which include a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino acid-derived side chain, contribute to its potential therapeutic applications.
The structure of 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid is characterized by a central piperidine ring substituted with an acetic acid moiety at the 2-position. This piperidine core is further functionalized with a pentanoyl group linked to an Fmoc-amino acid derivative at the 1-position. The presence of the Fmoc group is particularly noteworthy, as it is commonly used in peptide synthesis and modification, suggesting that this compound may have applications in protein targeting or peptidomimetic drug design.
Recent advancements in the field of drug discovery have highlighted the importance of peptidomimetics in developing novel therapeutic agents. Peptidomimetics are designed to mimic the biological activity of natural peptides while overcoming their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The compound 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid represents a promising candidate in this area due to its ability to interact with biological targets in a manner similar to peptides but with enhanced stability and pharmacokinetic properties.
The fluorenylmethoxycarbonyl (Fmoc) group in the molecule serves multiple purposes. It not only provides a protected amino group for further chemical modifications but also enhances the solubility and handling properties of the compound. This makes it particularly useful in synthetic chemistry for constructing more complex molecules. Additionally, the fluorene moiety has been shown to improve the binding affinity and selectivity of small molecules towards their targets, which could be a critical factor in the development of new drugs.
In terms of biological activity, 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The piperidine ring, known for its ability to enhance binding interactions with biological targets, plays a crucial role in determining the pharmacological properties of this molecule.
The pentanoyl side chain contributes to the overall hydrophobicity of the compound, which can influence its distribution and efficacy within biological systems. This aspect is particularly important in drug design, as it can affect how a molecule interacts with cell membranes and target proteins. By carefully tuning the length and composition of this side chain, researchers can optimize the pharmacokinetic profile of 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid for specific therapeutic applications.
Recent research has also explored the use of computational methods to predict the biological activity of compounds like 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid. These methods leverage machine learning algorithms and large datasets to identify potential drug candidates with high accuracy. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and prioritize compounds for further investigation. This approach has been particularly effective in identifying novel scaffolds with unique biological activities.
The synthesis of 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-y l}acetic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves various reaction steps, including peptide coupling reactions, protection-deprotection strategies, and functional group transformations. Each step must be carefully optimized to ensure high yields and purity of the final product. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision.
The potential applications of 2-{1-(2R)-2 -({(9H-fluoren -9 - y l)meth oxy carb on y l }a min o)pentan o y l)p iper idin -3 - y l }a cetic ac id extend beyond traditional pharmaceuticals. It has shown promise as a tool compound for research purposes, enabling scientists to explore new therapeutic strategies and understand complex biological mechanisms. Additionally, its unique structural features make it a valuable intermediate for synthesizing more complex molecules with tailored properties.
In conclusion, 2-{1-(2R)- 22 - ( { ( 9 H - f lu o re n - 9 - y l ) m e th ox y c arb o n y l }a m i no)p e n t an o y l)p iper idin -3 - y l }a cetic ac id, with its CAS number CAS No .2171417 -20 -0 , is a remarkable compound with significant potential in pharmaceutical research . Its unique structure , combined with its promising biological activities , makes it an exciting candidate for further study . As research continues to uncover new applications for this molecule , it is likely that we will see additional developments that will further enhance our understanding of its therapeutic potential .
2171417-20-0 (2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)